Cas no 2002652-83-5 ((2-chloro-6-methylpyridin-3-yl)methanethiol)

• Product Name: (2-chloro-6-methylpyridin-3-yl)methanethiol
• CAS No: 2002652-83-5
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 6580374
• PubChem ID: 165845453
• Update Time: 2025-06-12

(2-chloro-6-methylpyridin-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-methylpyridin-3-yl)methanethiol
• 2002652-83-5
• EN300-1982581

• Inchi： 1S/C7H8ClNS/c1-5-2-3-6(4-10)7(8)9-5/h2-3,10H,4H2,1H3
• InChI Key： RLVYSIRKESTLDD-UHFFFAOYSA-N
• SMILES： ClC1=C(CS)C=CC(C)=N1

Computed Properties

• Exact Mass: 173.0065981g/mol
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 13.9Ų

Additional information on (2-chloro-6-methylpyridin-3-yl)methanethiol

Chemical Profile of (2-chloro-6-methylpyridin-3-yl)methanethiol (CAS No. 2002652-83-5)

Introducing the compound (2-chloro-6-methylpyridin-3-yl)methanethiol, identified by its CAS number 2002652-83-5, a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a pyridine core substituted with chloro and methyl groups, making it a versatile scaffold for the development of novel therapeutic agents. The presence of a thiol group at the methylene position enhances its reactivity, allowing for diverse functionalization strategies that are crucial in drug discovery.

The structural configuration of (2-chloro-6-methylpyridin-3-yl)methanethiol positions it as a valuable intermediate in synthetic chemistry. Its pyridine ring, characterized by a nitrogen atom and an aromatic system, provides a stable platform for further derivatization. The chloro substituent at the 2-position and the methyl group at the 6-position introduce electronic and steric effects that can modulate the compound's interactions with biological targets. These features make it an attractive candidate for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating inflammatory diseases, neurological disorders, and cancer. The thiol group in (2-chloro-6-methylpyridin-3-yl)methanethiol further enhances its potential as a drug candidate by enabling covalent binding to biological targets, which can improve drug potency and selectivity.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers can develop treatments that disrupt abnormal signaling pathways. The reactivity of the thiol group in (2-chloro-6-methylpyridin-3-yl)methanethiol allows for the formation of disulfide bonds or other covalent modifications, which can be exploited to create highly specific inhibitors.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the interactions between (2-chloro-6-methylpyridin-3-yl)methanethiol and biological targets. Through techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might bind to proteins or enzymes. These predictions are invaluable in guiding the design of next-generation drug candidates with improved pharmacokinetic properties.

The synthesis of (2-chloro-6-methylpyridin-3-yl)methanethiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and thiolation processes. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in industrial applications.

In addition to its pharmaceutical applications, (2-chloro-6-methylpyridin-3-yl)methanethiol has shown promise in materials science. Its ability to form coordination complexes with metals makes it useful in catalysis and as a ligand for metal-based drugs. These complexes can exhibit unique properties that are not observed with simpler organic molecules, opening up new possibilities for applications in areas such as catalytic converters and anticancer therapies.

The safety profile of (2-chloro-6-methylpyridin-3-yl)methanethiol is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it is well-tolerated at moderate doses, further research is needed to fully assess its potential toxicity. Comprehensive toxicological studies are essential to determine safe dosing regimens and identify any long-term health risks associated with its use.

The future directions for research on (2-chloro-6-methylpyridin-3-yl)methanethiol are multifaceted. One area of focus is exploring its potential as an intermediate in the synthesis of novel antibiotics. Antibiotic resistance is a growing global health concern, and new classes of antibiotics are urgently needed to combat resistant bacterial strains. The structural features of this compound make it an excellent candidate for generating derivatives with enhanced antibacterial activity.

Another exciting avenue is investigating its role in photodynamic therapy (PDT). PDT involves using light-sensitive compounds to generate reactive oxygen species that damage cancer cells selectively. The thiol group in (2-chloro-6-methylpyridin-3-yl)methanethiol could be exploited to develop photosensitizers that are activated by specific wavelengths of light, offering a non-invasive treatment option for various types of cancer.

In conclusion, (2-chloro-6-methylpyridin-3-ylmethanethiol (CAS No. 2002652–83–5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of drug design and development.